![molecular formula C9H12N2O2 B8672061 2-[(Ethoxycarbonyl)amino]aniline CAS No. 34840-27-2](/img/structure/B8672061.png)
2-[(Ethoxycarbonyl)amino]aniline
Cat. No. B8672061
M. Wt: 180.20 g/mol
InChI Key: DNALQUOFTSAVMT-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Name
Identifiers
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REACTION_SMILES
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[C+4:19].[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[NH:6][c:7]1[c:8]([N+:13]([O-:14])=[O:15])[cH:9][cH:10][cH:11][cH:12]1.[CH3:16][CH2:17][OH:18].[OH-:20].[OH-:22].[OH-:23].[OH-:24].[OH-:25].[OH-:26].[Pd+2:21]>>[CH2:1]([CH3:2])[O:3][C:4](=[O:5])[NH:6][c:7]1[c:8]([NH2:13])[cH:9][cH:10][cH:11][cH:12]1
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Inputs
Step One
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Name
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
|
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Smiles
|
[C+4]
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCOC(=O)Nc1ccccc1[N+](=O)[O-]
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CCO
|
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
[OH-]
|
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Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
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Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
[OH-]
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
[Pd+2]
|
Outcomes
Product
|
Name
|
|
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Type
|
product
|
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Smiles
|
CCOC(=O)Nc1ccccc1N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
